Cas no 96861-93-7 (2H-1-Benzopyran-5-amine, 2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-5-amine, 2,2-dimethyl-
• CAS No: 96861-93-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 751269
• PubChem ID: 14831892
• Update Time: 2025-04-19

2H-1-Benzopyran-5-amine, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-amine, 2,2-dimethyl-
• 2,2-dimethylchromen-5-amine
• 96861-93-7
• 5-amino-2,2-dimethylchromene
• DTXSID80564478
• 2,2-Dimethyl-2H-1-benzopyran-5-amine

• Inchi： 1S/C11H13NO/c1-11(2)7-6-8-9(12)4-3-5-10(8)13-11/h3-7H,12H2,1-2H3
• InChI Key： ZHDITDXALFZTPK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C=CC1(C)C)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų